Cas no 1500325-33-6 (2-Amino-3-[2-(dimethylamino)pyridin-4-yl]propanoic acid)

• Product Name: 2-Amino-3-[2-(dimethylamino)pyridin-4-yl]propanoic acid
• CAS No: 1500325-33-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6442252
• PubChem ID: 82660093
• Update Time: 2025-05-20

2-Amino-3-[2-(dimethylamino)pyridin-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-[2-(dimethylamino)pyridin-4-yl]propanoic acid
• EN300-6730940
• 1500325-33-6
• SCHEMBL22444677
• 2-Amino-3-[2-(dimethylamino)pyridin-4-yl]propanoic acid

• Inchi： 1S/C10H15N3O2/c1-13(2)9-6-7(3-4-12-9)5-8(11)10(14)15/h3-4,6,8H,5,11H2,1-2H3,(H,14,15)
• InChI Key： XFSLXGZEDXYTJK-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CN=C(C=1)N(C)C)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-[2-(dimethylamino)pyridin-4-yl]propanoic acid

Introduction to 2-Amino-3-[2-(dimethylamino)pyridin-4-yl]propanoic Acid (CAS No. 1500325-33-6)

2-Amino-3-[2-(dimethylamino)pyridin-4-yl]propanoic acid, identified by its CAS number 1500325-33-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit a unique combination of structural and functional properties, making it a subject of considerable interest in various scientific applications. The molecular structure of this compound incorporates both amino and pyridine functionalities, which contribute to its versatility and potential utility in synthetic chemistry and drug development.

The< strong>name 2-Amino-3-[2-(dimethylamino)pyridin-4-yl]propanoic acid provides a detailed description of its chemical composition. The presence of an amino group at the 2-position and a pyridine ring substituted with a dimethylamino group at the 4-position, coupled with a propanoic acid moiety at the 3-position, defines its distinct chemical identity. This specific arrangement of functional groups not only influences its reactivity but also its potential biological activity, making it a valuable scaffold for further derivatization and investigation.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures, such as pyridine derivatives, due to their broad spectrum of biological activities. Pyridine-based compounds are known for their role in various pharmacological applications, including antimicrobial, antiviral, and anti-inflammatory agents. The< strong>dimethylamino group in particular is recognized for its ability to enhance solubility and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of 2-amino-3-[2-(dimethylamino)pyridin-4-yl]propanoic acid is its potential as a building block in medicinal chemistry. Researchers have been exploring its utility in the synthesis of more complex molecules that could serve as lead compounds for drug discovery. The< strong>propanoic acid moiety, while seemingly simple, provides a versatile handle for further functionalization through esterification, amidation, or other chemical transformations. These modifications can be tailored to achieve specific biological outcomes, such as improved binding affinity or targeted tissue distribution.

The compound's relevance is further underscored by its incorporation into several ongoing research projects aimed at identifying new therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymatic targets associated with metabolic diseases. The< strong>pyridine ring's ability to interact with biological macromolecules makes it an attractive component for designing molecules that can modulate protein-protein interactions or enzyme function.

The synthesis of 2-amino-3-[2-(dimethylamino)pyridin-4-yl]propanoic acid presents an interesting challenge due to the need for precise functional group manipulation. Advanced synthetic techniques, such as multi-step organic reactions involving cross-coupling and condensation processes, are often employed to construct the desired molecular framework. The efficiency and scalability of these synthetic routes are crucial for ensuring that the compound can be produced in sufficient quantities for both research and potential commercial applications.

In terms of analytical characterization, the compound is typically analyzed using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the sample. Additionally, chromatographic methods like high-performance liquid chromatography (HPLC) are employed to isolate and purify the compound from reaction mixtures or impurities.

The pharmacological evaluation of 2-amino-3-[2-(dimethylamino)pyridin-4-yl]propanoic acid involves both in vitro and in vivo studies. In vitro assays are used to assess its interaction with target enzymes or receptors, while animal models provide insights into its overall pharmacokinetics and therapeutic potential. These studies are essential for determining whether the compound has the necessary properties to advance into clinical development.

The future prospects for this compound are promising, with ongoing research exploring its potential applications in areas such as oncology and neurology. The< strong>molecular framework of 2-amino-3-[2-(dimethylamino)pyridin-4-yl]propanoic acid offers a rich platform for innovation, allowing researchers to design molecules with tailored biological activities. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutic strategies.

In conclusion, 2-amino-3-[2-(dimethylamino)pyridin-4-yl]propanoic acid (CAS No. 1500325-33-6) is a multifaceted compound with significant potential in chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. With continued advancements in synthetic chemistry and medicinal chemistry, this compound is poised to contribute to the development of next-generation therapeutic agents.